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Cat. No.: B1680021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of a stock solution of RP 72540
in dimethyl sulfoxide (DMSO). RP 72540 is a selective antagonist for the cholecystokinin B

(CCKB) receptor, with over 200-fold selectivity against the CCKA receptor.[1] It also exhibits

high affinity for gastrin binding sites.[1] Accurate preparation of stock solutions is critical for

ensuring reproducible results in downstream biological assays. This protocol outlines the

necessary materials, safety precautions, and a step-by-step procedure for dissolving RP 72540
in DMSO to a desired concentration.

Data Summary
Quantitative data for the preparation of RP 72540 stock solutions are summarized in the table

below. This table provides calculations for preparing common stock concentrations.
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Parameter Value

Molecular Formula C₂₈H₃₀N₄O₆

Molecular Weight 518.56 g/mol [2]

Solvent Dimethyl Sulfoxide (DMSO)

Typical Stock Concentrations 10 mM, 50 mM

Storage Conditions -20°C or -80°C for long-term storage

Table 1: Calculated amounts for preparing RP 72540 stock solutions.

Desired Stock
Concentration

Volume of DMSO
Mass of RP 72540 to
Dissolve

10 mM 1 mL 5.19 mg

50 mM 1 mL 25.93 mg

10 mM 5 mL 25.93 mg

50 mM 5 mL 129.64 mg

Experimental Protocol
This protocol describes the preparation of a 10 mM stock solution of RP 72540 in DMSO. The

principles can be adapted for other desired concentrations by adjusting the mass of RP 72540
accordingly.

Materials:

RP 72540 powder

Anhydrous/Molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Analytical balance
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Spatula

Vortex mixer

Pipettors and sterile pipette tips

Personal Protective Equipment (PPE): laboratory coat, safety glasses, and chemical-

resistant gloves

Procedure:

Preparation: Don appropriate PPE. Ensure the work area is clean and free of contaminants.

Weighing RP 72540:

Tare a sterile microcentrifuge tube or vial on the analytical balance.

Carefully weigh the desired amount of RP 72540 powder into the tube. For 1 mL of a 10

mM stock solution, this will be 5.19 mg.

Adding DMSO:

Add the desired volume of DMSO to the tube containing the RP 72540 powder. For a 10

mM stock solution, add 1 mL of DMSO.

Dissolution:

Cap the tube securely.

Vortex the solution until the RP 72540 is completely dissolved. Gentle warming in a water

bath (not to exceed 37°C) may be used to aid dissolution if necessary, but observe the

solution for any signs of degradation.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1680021?utm_src=pdf-body
https://www.benchchem.com/product/b1680021?utm_src=pdf-body
https://www.benchchem.com/product/b1680021?utm_src=pdf-body
https://www.benchchem.com/product/b1680021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the aliquots at -20°C or -80°C for long-term storage.

Safety Precautions:

DMSO is a powerful solvent and can readily penetrate the skin, carrying dissolved

substances with it.[3] Always wear appropriate gloves and eye protection.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for RP 72540 and DMSO before handling.
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Experimental Workflow for RP 72540 Stock Solution Preparation
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Caption: Workflow for preparing RP 72540 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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